Cas no 292621-46-6 (3-Bromo-2,4,5,6-tetrafluorobenzoylchloride)

• Product Name: 3-Bromo-2,4,5,6-tetrafluorobenzoylchloride
• CAS No: 292621-46-6
• MF: C₇BrClF₄O
• MW: 291.424914360046
• CID: 92670
• PubChem ID: 2783244
• Update Time: 2025-04-18

3-Bromo-2,4,5,6-tetrafluorobenzoylchloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4,5,6-tetrafluorobenzoylchloride
• AC1MD438
• AG-E-95189
• CTK4G3017
• MolPort-001-772-618
• PC10512
• A819844
• 3-Bromo-2,4,5,6-tetrafluorobenzoyl chloride
• MFCD05664064
• AKOS005254275
• FT-0615130
• 292621-46-6
• DTXSID60382531
• Benzoyl chloride, 3-bromo-2,4,5,6-tetrafluoro-
• DTXCID90333556

• Inchi： 1S/C7BrClF4O/c8-2-3(10)1(7(9)14)4(11)6(13)5(2)12
• InChI Key： FHHUFCXIDZNVQW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(C(=O)Cl)=C1F)F)F)F

Computed Properties

• Exact Mass: 289.87600
• Monoisotopic Mass: 289.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.957
• Melting Point: 142-144 ºC
• Boiling Point: 142-144°C 80mm
• Flash Point: >100°C
• Refractive Index: 1.5120
• PSA: 17.07000
• LogP: 3.38450
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

3-Bromo-2,4,5,6-tetrafluorobenzoylchloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives